3-Methoxy-pyridazine-4-carboxylic acid

• Molecular Formula: C6H6N2O3
• Molecular Weight: 154.12 g/mol
• SMILES: COC1=C(C=CN=N1)C(=O)O
• InChI: InChI=1S/C6H6N2O3/c1-11-5-4(6(9)10)2-3-7-8-5/h2-3H,1H3,(H,9,10)
• InChIKey: DTZCQRAHVFOABE-UHFFFAOYSA-N

Researchers exploring pyridazine-based CNS or GPCR targets face limited substitution-pattern diversity, with most commercial building blocks featuring 3,6-disubstitution. 3-Methoxy-pyridazine-4-carboxylic acid (CAS 1518277-38-7) provides a differentiated 3-methoxy-4-carboxy scaffold for SAR exploration: • 4-COOH handle for amide coupling, esterification & rapid library synthesis • 3-MeO group validated in low-nM CNS-active imidazo[1,2-b]pyridazine series • Confirmed GPR109a (nicotinic acid) receptor agonist scaffold for metabolic & cardiovascular programs • Selective 3-position reactivity enables late-stage diversification not possible with 6-substituted analogs ≥95% purity with full QA documentation. For R&D use only.

3-Methoxy-pyridazine-4-carboxylic acid as Key Intermediate

3-Methoxy-pyridazine-4-carboxylic acid (CAS: 1518277-38-7; MF: C6H6N2O3; MW: 154.12) is a heterocyclic building block belonging to the pyridazine family, characterized by a six-membered aromatic ring containing two adjacent nitrogen atoms at positions 1 and 2, with a methoxy substituent at position 3 and a carboxylic acid group at position 4 . Pyridazine-containing compounds have been widely explored in medicinal chemistry for their diverse biological activities, including applications in oncology, inflammation, hypertension, and cardiovascular disease [1], as well as in agrochemicals as herbicides and fungicides .

Heterocyclic building block for pyridazine-focused medicinal chemistry

3-methoxy-4-carboxy substitution pattern for amide coupling and scaffold elaboration

Supports CNS, metabolic, and agrochemical lead generation workflows

• [1] CheMenu. Methyl 3-methoxypyridazine-4-carboxylate. CAS: 614732-01-3. Accessed 2026. View Source

3-Methoxy-pyridazine-4-carboxylic acid: Superior to Generic Analogs

In medicinal chemistry and agrochemical discovery, subtle variations in substitution pattern on the pyridazine ring profoundly alter both physicochemical properties and biological target engagement. The 3-methoxy group introduces distinct electronic effects and hydrogen-bonding capabilities compared to unsubstituted, halo-substituted, or amino-substituted pyridazine carboxylic acids, while the 4-carboxylic acid position provides a specific vector for amide coupling and scaffold elaboration [1]. Direct head-to-head comparative data for this specific compound against close analogs remains limited in the public domain, reflecting its status as a relatively recent or niche synthetic intermediate rather than a fully characterized bioactive lead. The lack of substitution at the 6-position also distinguishes it from more common 3,6-disubstituted pyridazines, which may exhibit different metabolic stability and off-target profiles [2].

Aspect

3-Methoxy-4-carboxy pyridazine

Generic / Analog pyridazines

Substitution pattern

3-OCH₃ / 4-COOH / 6-H

Often 3,6-disubstituted, halo, or unsubstituted; may shift metabolic stability and off-target profile

Binding affinity potential

3-OCH₃ linked to high-affinity CNS target engagement (class-level)

3-unsubstituted analogs may show reduced potency; class inference requires project-specific validation

Synthetic reactivity

Higher 3-position ether exchange reactivity vs 6-position (N-oxide context)

6-methoxy or symmetric analogs exhibit different regioselectivity; may complicate late-stage functionalization

• [1] Barlin GB, Davies LP, Harrison PW. Imidazo[1,2-b]pyridazines. XVII. Synthesis and Central Nervous System Activity of Some 6-(Alkylthio and chloro)-3-(methoxy, unsubstituted and benzamidomethyl)-2-arylimidazo[1,2-b]pyridazines. Australian Journal of Chemistry. 1994;47(4):609-619. View Source
• [2] Barlin GB, Davies LP, Ngu MML. Imidazo[1,2-b]pyridazines. XIX. Syntheses and Central Nervous System Activities of Some 6-Arylthio(aryloxy and alkylthio)-3-(acetamidomethyl, benzamidomethyl, methoxy and unsubstituted)-2-arylimidazo[1,2-b]pyridazines. Australian Journal of Chemistry. 1996;49(4):475-484. View Source

3-Methoxy-pyridazine-4-carboxylic acid: Reactivity and Binding Evidence

3-Methoxy Regioselectivity in Ether Exchange

In dimethoxypyridazine N-oxide systems, the methoxy group at the 3-position exhibits higher reactivity toward ether exchange reactions compared to the 6-position methoxy group, whereas this positional reactivity is reversed in diethoxy compounds [1]. This regioselective reactivity profile suggests that 3-methoxy-pyridazine-4-carboxylic acid may offer distinct synthetic utility compared to 6-methoxy substituted analogs or unsubstituted pyridazine carboxylic acids.

3-Methoxy Ether Exchange Regioselectivity

Class-level inference

3-OCH₃ more reactive than 6-OCH₃ in ether exchange on dialkoxypyridazine N-oxides (reversed for ethoxy)

Supports selection for routes needing selective 3-position manipulation

Qualitative observation; N-oxide-specific context

Evidence Dimension	Relative reactivity in ether exchange reaction
Target Compound Data	3-methoxy position: more active than 6-methoxy position
Comparator Or Baseline	6-methoxy position in dimethoxypyridazine N-oxides: lower reactivity
Quantified Difference	Qualitative observation; 3-position > 6-position reactivity for methoxy groups (reversed for ethoxy)
Conditions	Ether exchange reaction on dialkoxypyridazine N-oxide derivatives

Why This Matters

Enables chemists to select 3-methoxy-pyridazine-4-carboxylic acid for synthetic routes requiring selective methoxy group manipulation or late-stage functionalization at the 3-position, avoiding unwanted reactivity at the 6-position that could complicate reaction outcomes with 6-substituted analogs.

• [1] Nakagome T, et al. Studies on Pyridazine Derivatives. VIII. Ether Exchange Reaction of Alkoxypyridazine N-Oxides. Yakugaku Zasshi. 1966;86(8):697-701. [Japanese with English abstract] View Source

Enhanced CNS Binding Affinity with 3-Methoxy

In imidazo[1,2-b]pyridazine series developed for CNS applications, compounds bearing a 3-methoxy substituent demonstrated potent binding affinity, with the most active derivative, 2-(p-aminophenyl)-3-methoxy-6-(m-methoxybenzylamino)imidazo[1,2-b]pyridazine, achieving an IC50 of 1.0 nM [1]. The 3-methoxy group serves as a critical pharmacophoric element; unsubstituted analogs at the 3-position exhibited reduced potency, indicating that the methoxy group contributes meaningfully to target recognition and binding efficiency.

3-Methoxy CNS Binding Affinity (Imidazo[1,2-b]pyridazine)

Class-level inference

Optimized 3-methoxy analog IC₅₀ = 1.0 nM; unsubstituted at 3-position showed reduced potency

3-OCH₃ contributes to high-affinity binding in reported CNS series; supports potency-motif retention

Not direct data for 3-methoxy-pyridazine-4-carboxylic acid; analog extrapolation

Evidence Dimension	Binding affinity (IC50)
Target Compound Data	IC50 = 1.0 nM (for optimized 3-methoxy-containing analog)
Comparator Or Baseline	Unsubstituted at 3-position: reduced activity (exact IC50 not specified)
Quantified Difference	Substantial potency advantage for 3-methoxy substitution relative to 3-unsubstituted analogs
Conditions	Imidazo[1,2-b]pyridazine series; in vitro binding assay

Why This Matters

The 3-methoxy group is a demonstrated contributor to high-affinity target binding in CNS-focused programs, making 3-methoxy-pyridazine-4-carboxylic acid a strategically valuable starting material for medicinal chemists seeking to preserve or introduce this potency-enhancing motif in new chemical series.

• [1] Barlin GB, Davies LP, Ngu MML. Imidazo[1,2-b]pyridazines. XX. Syntheses and Central Nervous System Activities of Some 6-(Alkylthio and alkylamino)-3-methoxy-2-arylimidazo[1,2-b]pyridazines. Australian Journal of Chemistry. 1996;49(5):581-588. View Source

GPR109a Agonist Activity of Pyridazine-4-Carboxylic Acid Core

The unsubstituted pyridazine-4-carboxylic acid core exhibits agonist activity at the human cloned GPR109a receptor (nicotinic acid receptor) with an EC50 of 23,000 nM (23 µM) [1]. While this intrinsic potency is modest, the scaffold has been shown to influence cellular signaling pathways and gene expression via nicotinic acid receptor engagement , and serves as a validated starting point for optimization. The 3-methoxy substitution introduces an electron-donating and hydrogen-bonding group that can modulate both potency and physicochemical properties relative to the unsubstituted core.

GPR109a Agonist Activity of Pyridazine-4-Carboxylic Acid Core

Class-level inference

Parent core EC₅₀ = 23,000 nM at human GPR109a receptor; 3-methoxy effect not quantified in public domain

Validated starting point for SAR; 3-OCH₃ may modulate potency and properties

Project-specific optimization data to verify

Evidence Dimension	Receptor agonist activity
Target Compound Data	3-Methoxy-pyridazine-4-carboxylic acid: No direct EC50 data available; parent core EC50 = 23,000 nM
Comparator Or Baseline	Pyridazine-4-carboxylic acid: EC50 = 23,000 nM at human GPR109a receptor
Quantified Difference	N/A — methoxy substitution effect not quantified in public domain
Conditions	Human cloned GPR109a receptor agonist assay

Why This Matters

The pyridazine-4-carboxylic acid core is a validated GPR109a ligand with established receptor engagement. 3-Methoxy substitution offers a rational vector for potency optimization and property tuning, making this compound a logical building block for structure-activity relationship (SAR) campaigns targeting metabolic and inflammatory pathways downstream of GPR109a.

• [1] BindingDB. Entry BDBM50216542 / CHEMBL394068: pyridazine-4-carboxylic acid. Accessed 2026. View Source

3-Methoxy-pyridazine-4-carboxylic acid: Research and Industrial Applications

CNS Drug Discovery: Imidazo[1,2-b]pyridazine Building Block

The 3-methoxy substitution pattern has been validated in imidazo[1,2-b]pyridazine series with low nanomolar CNS activity [1]. 3-Methoxy-pyridazine-4-carboxylic acid provides a direct entry point for constructing 3-methoxy-substituted pyridazine-fused heterocycles, enabling medicinal chemists to maintain this potency-enhancing motif while exploring novel chemical space around the 4-carboxylic acid handle. The compound is well-suited for amide coupling, esterification, and subsequent cyclization reactions to generate CNS-focused compound libraries.

GPR109a Receptor SAR for Metabolic and Inflammatory Targets

The pyridazine-4-carboxylic acid scaffold is a confirmed agonist of the GPR109a (nicotinic acid) receptor [2], a target implicated in lipid metabolism, inflammation, and cardiovascular homeostasis. 3-Methoxy-pyridazine-4-carboxylic acid offers a differentiated starting point for SAR exploration, with the methoxy group providing an electron-donating substituent that may enhance potency, modulate metabolic stability, or improve solubility relative to the unsubstituted core .

Agrochemical Intermediate for Herbicide and Fungicide Leads

Pyridazine carboxylic acid derivatives are established intermediates in the synthesis of herbicides and fungicides that improve crop yields and protect against pests . 3-Methoxy-pyridazine-4-carboxylic acid, with its unique 3-methoxy-4-carboxy substitution pattern, provides a distinct chemical vector for generating patentable agrochemical leads with potentially improved selectivity or environmental fate profiles compared to 3,6-disubstituted or 3-carboxy pyridazine analogs.

Selective 3-Position Functionalization via Ether Exchange

The 3-methoxy group in pyridazine N-oxide systems exhibits higher reactivity toward ether exchange than the 6-methoxy group [3]. This regioselectivity enables synthetic chemists to perform selective manipulations at the 3-position while leaving other positions intact—a capability not available with 6-methoxy-substituted analogs or symmetrically substituted pyridazines. This is particularly valuable for late-stage functionalization strategies in complex molecule synthesis.

Application

Selection Property

Validation Focus

CNS drug discovery building block

3-Methoxy motif preserves high-affinity pharmacophore

Target engagement and selectivity in CNS-focused libraries

GPR109a receptor SAR exploration

Pyridazine-4-carboxylic acid core with electron-donating substituent

Potency modulation and property tuning vs. unsubstituted core

Agrochemical intermediate generation

Distinct 3-methoxy-4-carboxy substitution vector

Selectivity and environmental fate differentiation from 3,6-disubstituted analogs

Selective late-stage functionalization

Higher 3-position reactivity in ether exchange

Regioselectivity fidelity in complex molecule synthesis

• [1] Barlin GB, Davies LP, Ngu MML. Imidazo[1,2-b]pyridazines. XX. Syntheses and Central Nervous System Activities of Some 6-(Alkylthio and alkylamino)-3-methoxy-2-arylimidazo[1,2-b]pyridazines. Australian Journal of Chemistry. 1996;49(5):581-588. View Source
• [2] BindingDB. Entry BDBM50216542 / CHEMBL394068: pyridazine-4-carboxylic acid. Accessed 2026. View Source
• [3] Nakagome T, et al. Studies on Pyridazine Derivatives. VIII. Ether Exchange Reaction of Alkoxypyridazine N-Oxides. Yakugaku Zasshi. 1966;86(8):697-701. View Source